1-((2-(2-Iodoacetamido)benzoyl)oxy)-2,5-dioxopyrrolidine-3-sulfonic acid

• Molecular Formula: C13H11IN2O8S
• Molecular Weight: 482.21 g/mol
• SMILES: C1C(C(=O)N(C1=O)OC(=O)C2=CC=CC=C2NC(=O)CI)S(=O)(=O)O
• InChI: InChI=1S/C13H11IN2O8S/c14-6-10(17)15-8-4-2-1-3-7(8)13(20)24-16-11(18)5-9(12(16)19)25(21,22)23/h1-4,9H,5-6H2,(H,15,17)(H,21,22,23)
• InChIKey: ATMNTCHSOMZAIM-UHFFFAOYSA-N

Sulfo-SIAB Positional Isomer Crosslinker Overview

1-((2-(2-Iodoacetamido)benzoyl)oxy)-2,5-dioxopyrrolidine-3-sulfonic acid is the 2-iodoacetamido positional isomer of the widely commercialized Sulfo-SIAB (CAS 106145-13-5, 4-iodoacetamido isomer) . It belongs to the sulfosuccinimidyl ester class of heterobifunctional crosslinkers, featuring a sulfo-NHS ester reactive toward primary amines and an iodoacetyl group reactive toward sulfhydryls . The sulfonate moiety confers aqueous solubility (≥10 mM as sodium salt), distinguishing it from the non-sulfonated SIAB analog which requires organic co-solvent . The compound is non-cleavable, forming a stable thioether bond upon reaction with cysteine residues, and is employed in antibody-drug conjugate (ADC) linker construction, enzyme-antibody conjugation, and immunotoxin assembly .

Isomer 2-iodoacetamido positional isomer of Sulfo-SIAB, distinct from the common 4-iodoacetamido variant

Solubility Water-soluble sodium salt; directly dissolves in aqueous buffers without organic co-solvent

Bond Type Non-cleavable iodoacetyl thioether; forms stable cysteine conjugates

Workflow Heterobifunctional amine-to-sulfhydryl crosslinking for bioconjugation under aqueous conditions

Risks of Isomer and Analog Substitution

The iodoacetamido substitution position (2- vs. 4-) on the benzoyl ring alters the electronic environment and steric accessibility of the iodoacetyl reactive group, potentially affecting reaction kinetics and conjugate geometry . Water-soluble sulfo-NHS ester/iodoacetyl chemistry is chemically distinct from the maleimide chemistry of Sulfo-SMCC and Sulfo-GMBS, leading to differences in thioether bond stability—iodoacetyl adducts are hydrolytically more stable than maleimide adducts, which can undergo retro-Michael addition [1]. The spacer arm length of 10.6 Å differs from Sulfo-SMCC (8.3 Å) and Sulfo-SMPB (11.6 Å), impacting conjugate flexibility and epitope accessibility [2]. Generic substitution without verifying positional isomerism, reactive group chemistry, and spacer arm length can result in reduced conjugation efficiency, altered immunoreactivity, or batch-to-batch inconsistency .

2-iodoacetamido Sulfo-SIAB (target)

4-iodoacetamido Sulfo-SIAB (common isomer)

Positional isomerism may alter iodoacetyl reactivity and conjugate geometry, limiting direct interchangeability

Iodoacetyl thioether bond

Maleimide-based linkers (Sulfo-SMCC, Sulfo-GMBS)

Thioether stability profile differs; maleimide adducts are susceptible to retro-Michael addition, which may reduce long-term conjugate integrity

10.6 Å aromatic spacer

Sulfo-SMCC (8.3 Å cyclohexane) or Sulfo-SMPB (11.6 Å aromatic)

Spacer arm length and rigidity influence epitope accessibility and conjugate flexibility; mismatch may alter functional performance

• [1] Resto M, Vinitsky A, Schneck NA, et al. Determination of degradation for sulfo-SIAB, SM(PEG)2, and sulfo-GMBS by RPLC-UV analysis. J Pharm Biomed Anal. 2024;251:116455. View Source
• [2] Duofluor. Heterobifunctional Crosslinker Spacer Arm Comparison Table – SIAB, Sulfo-SIAB, SMCC, Sulfo-SMCC, SMPB, Sulfo-SMPB. View Source

Comparative Evidence: Sulfo-SIAB vs. Analogs

Aqueous Solubility vs. Non-Sulfonated SIAB

Sulfo-SIAB (sodium salt) is water-soluble to ≥10 mM, enabling direct dissolution in aqueous buffers . In contrast, non-sulfonated SIAB is water-insoluble and must be first dissolved in DMSO or DMF before addition to aqueous reaction mixtures . This solubility difference eliminates the need for organic co-solvents that can denature sensitive proteins or require additional purification steps .

Aqueous Solubility

Data to verify

Soluble ≥10 mM in water (sodium salt); direct buffer dissolution

Non-sulfonated SIAB: water-insoluble; requires DMSO or DMF

Eliminates organic co-solvent exposure; supports buffer-based protein conjugation workflows

Sodium salt form; pH 7–9 aqueous buffer, room temperature

Evidence Dimension	Aqueous solubility at physiological pH
Target Compound Data	≥10 mM (as sodium salt, in water)
Comparator Or Baseline	SIAB (N-succinimidyl (4-iodoacetyl)aminobenzoate): water-insoluble; requires dissolution in DMSO or DMF
Quantified Difference	Qualitative solubility difference (soluble vs. insoluble in water); Sulfo-SIAB eliminates organic solvent requirement entirely
Conditions	Room temperature, aqueous buffer (pH 7–9), sodium salt form

Why This Matters

For procurement decisions, Sulfo-SIAB removes the risk of protein denaturation by organic co-solvents and simplifies the bioconjugation workflow, making it the preferred choice for sensitive biomolecules such as antibodies and enzymes.

Spacer Arm Length vs. Sulfo-SMCC and Sulfo-SMPB

Sulfo-SIAB possesses a spacer arm length of 10.6 Å between its sulfo-NHS ester and iodoacetyl reactive groups . This mid-length spacer is distinct from Sulfo-SMCC (8.3 Å, cyclohexane spacer) and Sulfo-SMPB (11.6 Å, aromatic spacer) [1]. The 10.6 Å dimension is based on the para-substituted benzoyl aminobenzoate scaffold, providing a rigid aromatic spacer that differs from the flexible cyclohexane of Sulfo-SMCC .

Spacer Arm Length

Reported

10.6 Å (aromatic benzoyl-aminobenzoate)

Sulfo-SMCC: 8.3 Å (cyclohexane); Sulfo-SMPB: 11.6 Å (aromatic)

Mid-length rigid spacer may influence conjugate flexibility and epitope accessibility

Theoretical fully extended distances

Evidence Dimension	Spacer arm length between reactive groups
Target Compound Data	10.6 Å (aromatic benzoyl-aminobenzoate spacer)
Comparator Or Baseline	Sulfo-SMCC: 8.3 Å (cyclohexane spacer); Sulfo-SMPB: 11.6 Å (aromatic spacer)
Quantified Difference	Sulfo-SIAB is 2.3 Å longer than Sulfo-SMCC and 1.0 Å shorter than Sulfo-SMPB
Conditions	Theoretical calculated distance between reactive atoms in fully extended conformation

Why This Matters

The 10.6 Å spacer arm provides a balance between conjugate flexibility and rigidity, potentially reducing steric hindrance between conjugated biomolecules compared to the shorter Sulfo-SMCC while avoiding excessive flexibility that can promote non-specific interactions; this directly influences epitope accessibility in ADC and immunotoxin applications.

• [1] Duofluor. Heterobifunctional Crosslinker Spacer Arm Comparison – Sulfo-SMPB: 11.6 Å. View Source

NHS Ester Hydrolysis Half-Life Profile

The sulfo-NHS ester moiety of Sulfo-SIAB exhibits pH-dependent hydrolysis: half-life is 4–5 h at pH 7.0 (0°C) and decreases to approximately 10 min at pH 8.6 (4°C) . This profile is characteristic of all sulfo-NHS ester crosslinkers (class-level property) , meaning that the conjugation window is identical to that of Sulfo-SMCC and Sulfo-GMBS under the same buffer conditions .

NHS Ester Half-Life

Class-level

pH 7.0: 4–5 h; pH 8.0: ~1 h; pH 8.6: ~10 min (0–4°C)

Reaction window identical across sulfo-NHS ester crosslinkers; protocol timing critical

Prepare stock solutions fresh immediately before use

Evidence Dimension	Sulfo-NHS ester hydrolysis half-life as a function of pH
Target Compound Data	pH 7.0: 4–5 h; pH 8.0: ~1 h; pH 8.6: ~10 min (0–4°C)
Comparator Or Baseline	Sulfo-SMCC, Sulfo-GMBS, and all sulfo-NHS ester crosslinkers: identical half-life range (class-level equivalency)
Quantified Difference	No differentiation vs. other sulfo-NHS esters; the critical insight is that the conjugation must be completed within this window regardless of linker choice
Conditions	Aqueous buffer, 0–4°C; data from Thermo Fisher Scientific NHS ester stability guidelines

Why This Matters

Procurement must account for the limited reactive lifetime of the NHS ester; stock solutions should be prepared fresh immediately before use, and protocol timing must be standardized to achieve reproducible conjugation ratios, making this hydrolysis profile a key operational parameter rather than a differentiator.

In Vivo Immunogenicity vs. SM(PEG)2 in Vaccines

In a preclinical study evaluating 16 fusion peptide (FP8)–carrier protein conjugates, Sulfo-SIAB-linked FP8–rTTHC conjugates elicited superior HIV-1 neutralizing antibody responses compared to SM(PEG)2-linked conjugates [1]. While all four carrier proteins (KLH, rTTHC, HiD, CRM197) yielded neutralizing responses, the Sulfo-SIAB linker consistently outperformed the PEGylated SMCC analog (SM(PEG)2) across carrier proteins [2].

Immunogenicity

Model context

Sulfo-SIAB-linked FP8–rTTHC reported higher neutralizing antibody response vs. SM(PEG)2

Mouse HIV-1 fusion peptide immunization model

Supports immunogenicity comparison in vaccine conjugate research context

Qualitative reported difference; titer fold-change not detailed

Evidence Dimension	Elicited FP-directed HIV-1 neutralizing antibody response in mice
Target Compound Data	Sulfo-SIAB-linked FP8–rTTHC: superior neutralizing responses
Comparator Or Baseline	SM(PEG)2-linked FP8–rTTHC: inferior neutralizing responses
Quantified Difference	Qualitative superiority reported; no numerical titer fold-difference provided in abstract; 'Sulfo-SIAB linker yielded superior results over an SM(PEG)2 linker'
Conditions	Mouse immunization model; FP8 peptide conjugated to rTTHC carrier via Sulfo-SIAB or SM(PEG)2; neutralizing antibody assay

Why This Matters

This head-to-head in vivo comparison provides direct evidence that Sulfo-SIAB's iodoacetyl chemistry yields a more immunogenic conjugate than the PEGylated maleimide SM(PEG)2 linker, supporting its selection in vaccine conjugate development where high neutralizing antibody titers are the primary endpoint.

• [1] The VRC Production Program. Preclinical Development of a Fusion Peptide Conjugate as an HIV Vaccine Immunogen. Sci Rep. 2020;10:3032. View Source
• [2] The VRC Production Program. Preclinical Development of a Fusion Peptide Conjugate as an HIV Vaccine Immunogen – Abstract. Sci Rep. 2020;10:3032. View Source

Thioether Bond Stability vs. Maleimide Crosslinkers

Sulfo-SIAB forms a stable thioether bond via nucleophilic substitution of the iodoacetyl group by cysteine sulfhydryls, producing a non-reversible linkage . In contrast, maleimide-based crosslinkers (Sulfo-SMCC, Sulfo-GMBS) form succinimidyl thioether adducts that are susceptible to retro-Michael addition and thiol exchange, leading to conjugate degradation over time . The Resto et al. (2024) degradation study demonstrated that Sulfo-SIAB's iodoacetyl group hydrolyzes slowly in aqueous buffers, while the maleimide ring in Sulfo-GMBS is prone to ring-opening hydrolysis at physiological pH [1].

Thioether Bond Stability

Reported

Non-reversible iodoacetyl thioether; slow hydrolysis in water

Maleimide linkers: susceptible to retro-Michael addition and ring-opening hydrolysis

Supports long-term conjugate integrity studies; reduces payload loss risk vs. maleimide chemistry

RPLC-UV degradation monitoring (Resto et al. 2024)

Evidence Dimension	Hydrolytic stability of the sulfhydryl-reactive bond
Target Compound Data	Iodoacetyl thioether: non-reversible, slow iodoacetyl hydrolysis in water (slowest degradation among buffers tested)
Comparator Or Baseline	Maleimide (Sulfo-SMCC, Sulfo-GMBS): reversible retro-Michael addition; maleimide ring-opening hydrolysis at pH >7.0
Quantified Difference	No single rate constant available from accessible abstract; Resto et al. report that Sulfo-SIAB degradation in water was slowest among tested buffers, with distinct degradation profiles for the three linkers evaluated
Conditions	RPLC-UV monitoring of linker degradation in various buffers (water, phosphate, carbonate) at ambient temperature; Resto et al. 2024

Why This Matters

For applications requiring long-term conjugate stability (e.g., ADCs in circulation, immunotoxins, or stored diagnostic reagents), the non-reversible thioether bond of Sulfo-SIAB minimizes the risk of payload loss via retro-Michael addition, making it preferable to maleimide linkers for critical therapeutic or diagnostic conjugates.

• [1] Resto M, Vinitsky A, Schneck NA, et al. Determination of degradation for sulfo-SIAB, SM(PEG)2, and sulfo-GMBS by RPLC-UV analysis. J Pharm Biomed Anal. 2024;251:116455. View Source

Key Application Scenarios

Stable Non-Cleavable ADC Linker

When designing antibody-drug conjugates that must remain intact in circulation for days to weeks, Sulfo-SIAB's non-reversible iodoacetyl thioether bond provides superior payload retention compared to maleimide-based linkers [1]. The water solubility eliminates organic co-solvent exposure to the antibody during NHS ester activation, preserving native conformation . The 10.6 Å spacer arm offers sufficient distance to reduce steric interference between the antibody and the cytotoxic drug .

Vaccine Conjugates: Iodoacetyl vs. Maleimide

For peptide–carrier protein conjugate vaccines, Sulfo-SIAB demonstrated superior immunogenicity over the PEGylated maleimide linker SM(PEG)2 in a mouse HIV-1 fusion peptide model [2]. The stable thioether linkage ensures that the peptide epitope remains covalently attached to the carrier throughout the immunization period, potentially contributing to the enhanced neutralizing antibody response .

Organic Solvent-Free Enzyme-Antibody Conjugation

Sulfo-SIAB's aqueous solubility to ≥10 mM enables direct dissolution in the antibody or enzyme buffer without DMSO or DMF, which can denature sensitive proteins or interfere with downstream purification . The mid-length spacer arm (10.6 Å) positions the conjugated enzyme at an optimal distance from the antibody binding site, preserving both antigen recognition and catalytic activity .

Nanoparticle Immunoassay with Defined Linker Geometry

In nanoparticle–antibody conjugation for fluorescence immunoassays, Sulfo-SIAB was used alongside Sulfo-SMCC and glutaraldehyde to evaluate linker effects on colloidal stability and assay sensitivity [3]. The aromatic spacer of Sulfo-SIAB provides a distinct rigidity profile compared to the flexible cyclohexane spacer of Sulfo-SMCC, which may influence the orientation of immobilized antibodies and the resulting signal-to-noise ratio .

Application

Selection Property

Validation Focus

ADC Linker Stability Research

Non-reversible iodoacetyl thioether bond

Conjugate integrity under physiological buffer conditions

Vaccine Conjugate Immunogenicity

Iodoacetyl crosslinking chemistry context

Neutralizing antibody response in immunization models

Organic Solvent-Free Bioconjugation

Aqueous solubility supporting direct buffer dissolution

Protein native conformation preservation during conjugation

Nanoparticle Immunoassay Linker Geometry

Aromatic spacer rigidity profile

Antibody orientation and signal-to-noise ratio in fluorescence assays

• [1] Resto M, Vinitsky A, Schneck NA, et al. Determination of degradation for sulfo-SIAB, SM(PEG)2, and sulfo-GMBS by RPLC-UV analysis. J Pharm Biomed Anal. 2024;251:116455. View Source
• [2] The VRC Production Program. Preclinical Development of a Fusion Peptide Conjugate as an HIV Vaccine Immunogen. Sci Rep. 2020;10:3032. View Source
• [3] Gubala V, Le Guevel X, Nooney R, Williams DE, MacCraith B. A comparison of mono and multivalent linkers and their effect on the colloidal stability of nanoparticle and immunoassays performance. Talanta. 2010;81(4-5):1833-9. View Source